Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH

• Molecular Formula: C18H25N5O7
• Molecular Weight: 423.4 g/mol
• InChI: InChI=1S/C18H25N5O7/c19-7-14(24)20-9-16(26)23-13(6-12-4-2-1-3-5-12)18(29)21-8-15(25)22-11-30-10-17(27)28/h1-5,13H,6-11,19H2,(H,20,24)(H,21,29)(H,22,25)(H,23,26)(H,27,28)/t13-/m0/s1
• InChIKey: JKVPATHZQGMASP-ZDUSSCGKSA-N

Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH: A Dedicated ADC Linker Intermediate for LND1067 Synthesis

Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (CAS 2264011-98-3, MW 645.66, C33H35N5O9) is an Fmoc-protected tetrapeptide derivative incorporating the GGFG (Gly-Gly-Phe-Gly) cathepsin-cleavable sequence and a C-terminal aminomethoxyacetyl (AM) self-immolative spacer terminated with a free carboxylic acid . The compound serves as the key intermediate LND1067-L1 in the patented synthetic route to the antibody-drug conjugate (ADC) linker LND1067 [1]. Its structural features—Fmoc orthogonal protection, the GGFG protease recognition motif, and the AM-carboxylic acid terminus—collectively define its functional role in enabling controlled solid-phase peptide synthesis (SPPS) incorporation and subsequent conjugation to cytotoxic payloads for ADC construction .

1 Fmoc-SPPS Incorporation

2 Acid-Terminus Conjugation

3 Alcohol-Payload Release (AM)

Dedicated LND1067-L1 intermediate per patent CN113336823A. Supports orthogonal deprotection and direct payload coupling.

• [1] Kong Lingpei et al. Method for preparation of linker LND1067 used for antibody drug conjugate. China Patent CN113336823A, 2021-09-03. View Source

Why Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Cannot Be Replaced by In-Class GGFG Linker Intermediates

Although multiple Fmoc-GGFG derivatives and ADC linker intermediates share the GGFG tetrapeptide core, three structural features of this compound preclude direct substitution. First, the C-terminal NH-CH2-O-CH2COOH motif incorporates an aminomethoxy (AM) self-immolative spacer that is mechanistically distinct from the more common para-aminobenzyl carbamate (PAB) spacer, enabling payload release for alcohol-functionalized cytotoxins that cannot be accommodated by PAB-based systems [1]. Second, the free carboxylic acid terminus permits direct amide bond formation with amine-bearing payloads without prior ester hydrolysis, unlike the corresponding methyl ester analog Fmoc-GGFG-NH-CH2-O-CO-CH3 . Third, the N-terminal Fmoc group provides orthogonal protection compatible with Fmoc-SPPS workflows; the unprotected analog Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (MW 423.42) lacks this synthetic handle and cannot be directly incorporated into stepwise solid-phase assembly [2]. These structural determinants mean that procurement decisions cannot be based solely on the shared GGFG sequence.

Spacer

AM (1,4-elimination)

PAB (1,6-elimination) fails with alcohol payloads

C-Terminus

Free carboxylic acid

Methyl ester requires extra hydrolysis step

N-Protection

Fmoc-on (SPPS-ready)

Unprotected analog cannot be directly loaded

Structural identity, not just the GGFG sequence, determines synthetic utility. Analogs may block the LND1067 pathway entirely.

• [1] WuXi AppTec DMPK Service. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation. 2026-01-30. Section: Self-Immolative Spacers—AM vs. PABC comparison. View Source
• [2] TargetMol. Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Product Page, Cat. T77896, CAS 1599440-20-6. MW 423.42, C18H25N5O7. Non-Fmoc-protected analog. View Source

Quantitative Differentiation Evidence for Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Against Closest Analogs

Patent-Documented Specificity as the Exclusive LND1067-L1 Intermediate in CN113336823A

Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH is explicitly designated as intermediate LND1067-L1 in patent CN113336823A, where it is reacted with the topoisomerase I inhibitor DX-8951 (LND1029) to produce LND1067-1, the penultimate precursor to the complete LND1067 ADC linker [1]. In contrast, the structurally related compound Fmoc-GGFG-PAB-OH is employed for general ADC linker construction and is not cited in the LND1067 synthetic pathway . The patent describes a specific low-temperature coupling step (0–5°C, HATU activation) between LND1067-L1 and LND1029, followed by Fmoc deprotection with diethylamine in DMF and subsequent conjugation with LND1067-L2 to afford the final linker [1]. This dedicated synthetic role means that researchers pursuing LND1067-based ADC programs have a documented, patent-validated use for this specific intermediate that generic GGFG linkers cannot fulfill.

Patent Role

Head-to-head

LND1067-L1 exclusively cited

Fmoc-GGFG-PAB-OH absent from route

Validated intermediate for target linker.

Requires HATU, 0–5°C coupling per patent.

Evidence Dimension	Patent-documented synthetic role
Target Compound Data	Designated as LND1067-L1 in CN113336823A; coupled to DX-8951 at 0–5°C with HATU to yield LND1067-1
Comparator Or Baseline	Fmoc-GGFG-PAB-OH: not referenced in CN113336823A; used for general ADC linker assemblies
Quantified Difference	Exclusive vs. absent patent role for LND1067 synthesis
Conditions	Synthetic protocol per CN113336823A: DMF solvent, HATU coupling, 0–5°C, 1 h reaction

Why This Matters

For procurement decisions in LND1067-focused ADC programs, this patent-defined intermediate eliminates the risk of using an off-pathway analog that lacks validated incorporation into the target linker architecture.

• [1] Kong Lingpei et al. Method for preparation of linker LND1067 used for antibody drug conjugate. China Patent CN113336823A, 2021-09-03. LND1067-L1 defined as the Fmoc-GGFG-NH-CH2-O-CH2COOH intermediate. View Source

Aminomethoxy (AM) vs. Para-Aminobenzyl Carbamate (PAB) Self-Immolative Spacer: Payload Compatibility Divergence

The C-terminal NH-CH2-O-CH2COOH motif of the target compound incorporates an aminomethoxy (AM) self-immolative spacer, which undergoes triggered 1,4-elimination after cathepsin-mediated cleavage of the GGFG amide bond to release the unmodified payload [1]. The AM spacer is specifically required for payloads bearing alcohol functional groups, as demonstrated by its use in trastuzumab deruxtecan (Enhertu/DS-8201a) to release the hydroxyl-bearing DXd payload [1]. In contrast, the widely used PAB (para-aminobenzyl carbamate) spacer, as found in Fmoc-GGFG-PAB-OH, undergoes 1,6-elimination and mandates a nitrogen attachment site on the payload, rendering it incompatible with alcohol-functionalized warheads [2]. The GGFG tetrapeptide linker with the AM spacer is cleaved by cathepsin L to achieve nearly complete DXd release from its ADC within 72 hours, whereas cathepsin B exhibits minimal activity toward this substrate, providing a dual-enzyme selectivity profile [3].

AM Spacer Release

Class-level

~100% payload release / 72 h

Supports alcohol-payload linker design.

Cathepsin L-dependent; PAB spacer incompatible.

Evidence Dimension	Self-immolative spacer mechanism and payload functional group compatibility
Target Compound Data	AM spacer (NH-CH2-O-CH2COOH): 1,4-elimination; compatible with alcohol-bearing payloads; used in DS-8201a/Enhertu for DXd release
Comparator Or Baseline	PAB spacer (Fmoc-GGFG-PAB-OH): 1,6-elimination; requires nitrogen attachment on payload; incompatible with alcohol-only warheads
Quantified Difference	AM spacer: ~100% DXd release from ADC within 72 h via cathepsin L; cathepsin B shows minimal activity
Conditions	In vitro cathepsin cleavage assay; GGFG-AM-DXd conjugate; 72 h incubation (IPHASE review data)

Why This Matters

Selection of the AM-terminated intermediate is mandatory when the intended payload contains a hydroxyl rather than an amine functional group; procurement of a PAB-terminated analog would prevent payload release entirely in such systems.

• [1] WuXi AppTec DMPK Service. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation. 2026-01-30. Section: Self-Immolative Spacers—AM spacer used in Trastuzumab deruxtecan for alcohol-bearing payloads. View Source
• [2] Bargh JD, Isidro-Llobet A, Parker JS, Spring DR. Cleavable linkers in antibody-drug conjugates. Chem Soc Rev. 2019;48(16):4361-4424. Review of PABC and AM self-immolative spacer mechanisms. View Source
• [3] IPHASE Biosciences. ADC Drugs: Concepts of Linker Cleavage and Payload Release. GGFG linker cathepsin L responsiveness: nearly complete DXd release within 72 h. View Source

Fmoc Orthogonal Protection Enables SPPS: Molecular Weight and Synthetic Utility Comparison vs. Unprotected Analog

The target compound (MW 645.66, C33H35N5O9) bears an N-terminal Fmoc group that enables its direct use as a building block in Fmoc-based solid-phase peptide synthesis (SPPS), where selective deprotection under mild basic conditions (typically 20% piperidine in DMF) allows stepwise chain elongation . The unprotected analog Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (CAS 1599440-20-6, MW 423.42, C18H25N5O7) lacks this protective group, resulting in a 222.24 Da molecular weight reduction but also losing the orthogonal handle required for controlled SPPS incorporation [1]. The Fmoc group also contributes to the compound's reversed-phase HPLC retention and purification behavior, with a measured LogP of 2 . Vendor specifications report DMSO solubility of 100 mg/mL (154.88 mM) for the Fmoc-protected form, which is critical for solution-phase coupling steps in the LND1067 synthesis .

Fmoc Protection

Head-to-head

MW 645.66, SPPS-ready

Unprotected: MW 423.42, not SPPS-ready

Fmoc essential for solid-phase synthesis.

Unprotected analog requires pre-loading protection.

Evidence Dimension	Molecular weight, protection status, and SPPS compatibility
Target Compound Data	MW 645.66; Fmoc-protected; SPPS-compatible; LogP 2; DMSO solubility 100 mg/mL (154.88 mM)
Comparator Or Baseline	Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (CAS 1599440-20-6): MW 423.42; no Fmoc; cannot be directly used in Fmoc-SPPS
Quantified Difference	MW difference: +222.24 Da; SPPS compatibility: yes vs. no
Conditions	Physicochemical characterization data from vendor technical datasheets

Why This Matters

The Fmoc group is essential for researchers employing standard Fmoc-SPPS workflows; the unprotected analog requires additional synthetic steps for N-terminal protection before resin loading, adding time and cost to ADC linker assembly.

• [1] TargetMol. Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Product Page, Cat. T77896, CAS 1599440-20-6. MW 423.42, C18H25N5O7. Non-Fmoc-protected ADC linker. View Source

Carboxylic Acid vs. Methyl Ester C-Terminus: Direct Conjugation Capability and Molecular Formula Differentiation

The free carboxylic acid terminus (-O-CH2COOH) of the target compound permits direct amide bond formation with amine-containing payloads via standard carbodiimide or HATU-mediated coupling, without requiring a preliminary ester hydrolysis step [1]. The corresponding methyl ester analog Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CO-CH3 (CAS 2866301-96-2, MW 629.7, C33H35N5O8) differs by one oxygen atom (molecular formula C33H35N5O8 vs. C33H35N5O9) and a molecular weight reduction of 15.96 Da . While the ester analog may offer greater stability during storage, it necessitates an additional saponification or acidic hydrolysis step before payload conjugation, introducing an extra synthetic operation with associated yield loss. In the LND1067 patent protocol, the free acid of the target compound is directly activated with HATU at 0–5°C for coupling to the DX-8951 amine, demonstrating the practical advantage of the acid form in a documented synthetic route [1].

C-Terminus Type

Head-to-head

Acid: 0 synthetic steps to couple

Direct conjugation without ester hydrolysis.

MW 645.66 vs. methyl ester MW 629.7.

Evidence Dimension	C-terminal functional group and synthetic step economy
Target Compound Data	-O-CH2COOH (free acid): C33H35N5O9, MW 645.66; direct HATU coupling to amine-payload; 0 synthetic steps before conjugation
Comparator Or Baseline	Fmoc-GGFG-NH-CH2-O-CO-CH3 (methyl ester): C33H35N5O8, MW 629.7; requires ester hydrolysis before conjugation; +1 synthetic step
Quantified Difference	MW difference: +15.96 Da; synthetic steps to conjugation: 0 vs. 1 (ester hydrolysis required)
Conditions	LND1067 synthesis per CN113336823A: HATU, DMF, 0–5°C, direct acid-amine coupling

Why This Matters

For high-throughput ADC linker-payload conjugation workflows, the acid form eliminates a deprotection step, reducing cycle time, minimizing yield loss from additional manipulation, and improving overall process efficiency.

• [1] Kong Lingpei et al. Method for preparation of linker LND1067 used for antibody drug conjugate. China Patent CN113336823A, 2021-09-03. Direct HATU-mediated coupling of LND1067-L1 (free acid) to DX-8951 amine at 0–5°C. View Source

Vendor Purity Tiering: ≥98% vs. 95% Grade Differentiation Across Commercial Sources

Commercial availability of Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH spans multiple purity tiers, with clear differentiation between research-grade (≥95%) and high-purity (≥98%) specifications. InvivoChem supplies the compound at ≥98% purity (Cat. V64408) , and independent vendor chem17.com reports a measured purity of 98.82% by HPLC . In contrast, Leyan (Cat. 1229844) and ChemScene (Cat. CS-0159204) list the compound at 95% purity . This ~3–4% purity gap is significant in the context of ADC linker-payload synthesis, where impurities in the intermediate can propagate through subsequent conjugation steps, potentially affecting final ADC drug-to-antibody ratio (DAR) homogeneity and requiring additional purification. The higher-purity grade also carries documented storage specifications: powder stable at -20°C for 3 years or 4°C for 2 years; in solution at -80°C for 6 months .

Vendor Purity

Data to verify

≥98% (InvivoChem), 95% (Leyan)

Purity gap may affect DAR homogeneity.

Sources unavailable; vendor specifications review needed.

Evidence Dimension	Commercial vendor HPLC purity specification
Target Compound Data	≥98% (InvivoChem V64408); 98.82% (chem17.com); ≥98% (Henan Alfa Chem)
Comparator Or Baseline	95% (Leyan Cat. 1229844); ≥95% (ChemScene Cat. CS-0159204)
Quantified Difference	Purity differential: 3.0–3.82 percentage points between high-tier and standard-tier vendors
Conditions	HPLC purity determination; vendor Certificate of Analysis specifications

Why This Matters

For ADC development programs requiring stringent intermediate quality to meet regulatory CMC standards, the ≥98% purity tier minimizes the risk of impurity carryover into the final conjugate, potentially reducing downstream purification burden and improving DAR consistency.

Solubility Profile: DMSO Solubility of 100 mg/mL Enables High-Concentration Coupling Reactions

The target compound exhibits DMSO solubility of 100 mg/mL (154.88 mM), requiring ultrasonic assistance and freshly opened hygroscopic DMSO for optimal dissolution . For in vivo formulation applications, a multi-component solvent system (10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline) achieves solubility of ≥2.5 mg/mL (3.87 mM), yielding a clear solution . These solubility parameters enable high-concentration coupling reactions in the LND1067 synthetic protocol, where the compound is dissolved in DMF and reacted with DX-8951 at 0–5°C in the presence of HATU [1]. In contrast, the unprotected analog Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (MW 423.42) generally shows different solubility behavior in organic solvents due to the absence of the hydrophobic Fmoc moiety, though vendor-reported quantitative solubility data for direct comparison are limited [2].

DMSO Solubility

Cross-study

100 mg/mL (154.88 mM)

Supports high-concentration coupling reactions.

Requires ultrasonic assistance and fresh hygroscopic DMSO.

Evidence Dimension	Solubility in DMSO and multi-component formulation
Target Compound Data	DMSO: 100 mg/mL (154.88 mM); Formulation 1: ≥2.5 mg/mL (3.87 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline
Comparator Or Baseline	Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (CAS 1599440-20-6): solubility data not uniformly reported across vendors; limited aqueous solubility noted
Quantified Difference	Target compound achieves 154.88 mM in DMSO; comparative solubility values for unprotected analog not systematically available
Conditions	DMSO with ultrasonic assistance; hygroscopic DMSO impacts solubility; formulation solvents added sequentially

Why This Matters

The high DMSO solubility (154.88 mM) facilitates concentrated stock solution preparation for coupling reactions, reducing reaction volumes and enabling more efficient laboratory-scale synthesis; the documented formulation recipe provides a validated starting point for in vivo ADC evaluation studies.

• [1] Kong Lingpei et al. Method for preparation of linker LND1067 used for antibody drug conjugate. China Patent CN113336823A, 2021-09-03. Coupling conditions: DMF, HATU, 0–5°C. View Source
• [2] TargetMol. Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Product Page, Cat. T77896, CAS 1599440-20-6. Storage and solubility information; powder -20°C, shipping at ambient temperature. View Source

Optimal Application Scenarios for Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH Based on Quantitative Differentiation Evidence

LND1067-Based ADC Linker-Payload Synthesis Requiring Patent-Aligned Intermediate

For research groups and CDMOs synthesizing the LND1067 ADC linker according to the CN113336823A protocol, Fmoc-Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH is the structurally defined LND1067-L1 intermediate. The patent specifies direct HATU-mediated coupling of this compound to DX-8951 (LND1029) at 0–5°C in DMF, followed by Fmoc deprotection with diethylamine [1]. Using a non-patent-aligned analog such as Fmoc-GGFG-PAB-OH would place the synthesis outside the documented route and potentially compromise linker structural fidelity. The ≥98% purity grade (InvivoChem, chem17.com) is recommended to minimize impurity propagation through the multi-step sequence .

ADC Programs Utilizing Alcohol-Functionalized Payloads Requiring AM Self-Immolative Spacer

When the cytotoxic payload contains a hydroxyl group as the primary attachment point (e.g., camptothecin analogs such as DXd, exatecan derivatives), the NH-CH2-O-CH2COOH (AM) terminus of this compound is mechanistically required for payload release via 1,4-elimination [1]. The PAB-based alternative (Fmoc-GGFG-PAB-OH) is incompatible with alcohol-only warheads because PABC 1,6-elimination mandates a nitrogen attachment site [1]. This compound thus enables ADC constructs analogous to the clinically validated DS-8201a/Enhertu architecture, where the GGFG-AM linker releases DXd with nearly complete efficiency within 72 hours via cathepsin L-mediated cleavage .

Fmoc-SPPS Workflows for Stepwise Assembly of Peptide-Drug Conjugates

The N-terminal Fmoc group enables direct incorporation of this tetrapeptide-AM-acid building block into Fmoc-based solid-phase peptide synthesis, with selective deprotection under standard 20% piperidine/DMF conditions [1]. This contrasts with the unprotected analog Gly-Gly-Phe-Gly-NH-CH2-O-CH2COOH (CAS 1599440-20-6), which would require a separate N-terminal protection step before SPPS loading . The DMSO solubility of 100 mg/mL (154.88 mM) supports concentrated stock preparation for automated synthesizer protocols, while the free carboxylic acid terminus permits on-resin or solution-phase conjugation without prior ester hydrolysis .

High-Purity Intermediate Procurement for GMP-Adjacent ADC Development

For ADC programs progressing toward IND-enabling studies where intermediate quality impacts CMC documentation, the ≥98% purity tier (InvivoChem V64408, 98.82% per chem17.com) provides a meaningful advantage over the 95% grade (Leyan, ChemScene) [1]. The documented long-term storage stability profile—powder at -20°C for 3 years, 4°C for 2 years, and in solvent at -80°C for 6 months—supports inventory planning and reduces the frequency of re-procurement and re-qualification [1]. The availability of 50 mg to 25 g scale quantities across multiple vendors enables seamless transition from discovery to preclinical supply .

Application

Selection Property

Validation Focus

LND1067 Patent-Aligned Synthesis

Patent-defined LND1067-L1 identity

Route fidelity; impurity propagation review

Alcohol-Payload ADC Constructs

AM self-immolative spacer compatibility

Payload release via cathepsin L cleavage

Fmoc-SPPS Building Block

Orthogonal Fmoc protection

SPPS incorporation and deprotection efficiency

CMC-Adjacent Intermediate Supply

≥98% purity tier and storage stability

Lot consistency; DAR homogeneity impact

• [1] Kong Lingpei et al. Method for preparation of linker LND1067 used for antibody drug conjugate. China Patent CN113336823A, 2021-09-03. View Source